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Comparative SIRT Inhibitor Profiling

Inhibitor Name
SIRT1
IC₅₀

SIRT2
IC₅₀

Key Characteristics & Selectivity

Tenovin-1 21 µM [1] 10 µM [1] Dual SIRT1/2 inhibitor; also activates p53 [1].

EX-527
(Selisistat)

0.098 µM
[2]

19.6 µM
[2]

Highly potent and selective SIRT1 inhibitor; has entered
clinical trials for Huntington's disease [3] [4].

SirReal2 >100 µM
[5]

~0.5 µM
[5] [3]

Potent and highly selective SIRT2 inhibitor; acts via an
allosteric mechanism [5] [3].

Cambinol 56 µM [2]
[6]

59 µM [2]
[6]

Dual SIRT1/2 inhibitor; shows in vivo antitumor activity [2]
[6].

Nicotinamide
(NAM)

1.2 µM
[2]

85 µM [2] Non-selective, natural pan-sirtuin inhibitor [2].

Experimental Insights and Mechanisms

The IC₅₀ values for Tenovin-1 were established through biochemical enzymatic assays that measure its

ability to block the deacetylase activity of recombinant SIRT1 and SIRT2 proteins [1]. Beyond simple
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enzyme inhibition, its biological effects are linked to several key mechanisms.

Tenovin-1

Inhibits SIRT1/2

p53 Accumulation & Activation

 Disrupts Deacetylation

Inhibition of Hepatic Stellate Cell (HSC) Activation

 In vitro/ in vivo

Reduces Oxidative Stress

 In vivo (ZDF Rats)

Inhibits Pro-inflammatory Cytokines

 In vivo (ZDF Rats)

Apoptosis Attenuates Hepatic Fibrosis

Click to download full resolution via product page

A primary consequence of SIRT1/2 inhibition by Tenovin-1 is the activation of the tumor suppressor p53.

SIRT1 normally deacetylates p53, leading to its degradation. By inhibiting this process, Tenovin-1 promotes

the accumulation of acetylated, transcriptionally active p53, which can drive cell cycle arrest and apoptosis

in cancer cells [1] [7]. This p53-mediated apoptosis has been demonstrated in models of acute lymphoblastic

leukemia (ALL) [7].

Furthermore, recent research in metabolic disease models has revealed that Tenovin-1 can attenuate high-

fat diet-induced hepatic fibrosis. This protective effect is linked to a reduction in oxidative stress,

inhibition of pro-inflammatory cytokines (like IL-6 and TNF-α), and suppression of hepatic stellate cell

activation [8] [9].

Research Applications and Strategic Considerations

Oncology Research: Tenovin-1 is a valuable tool for studying the role of SIRT1/2 and p53 signaling
in cancer cell survival [7]. It can be used to probe mechanisms and sensitize cancer cells to
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conventional chemotherapeutic agents [7].

Metabolic Disease Research: Emerging evidence highlights its potential in investigating pathways
involved in non-alcoholic fatty liver disease (NAFLD) and hepatic fibrosis [8] [9].

Strategic Selection: The choice of inhibitor should align with your research goals. For highly potent
SIRT1 inhibition, EX-527 is superior. For selective SIRT2 inhibition, SirReal2 is more appropriate.

Tenovin-1 offers a well-characterized dual-inhibitor profile with established effects on p53.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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